N1-isopentyl-N2-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide

• IUPAC Name: N-(3-methylbutyl)-N'-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide
• InChI: InChI=1S/C20H25N3O4S2/c1-14(2)9-10-21-19(24)20(25)22-16-8-7-15-5-3-11-23(17(15)13-16)29(26,27)18-6-4-12-28-18/h4,6-8,12-14H,3,5,9-11H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: IQCWTCSYHMKCLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C(=O)NC1=CC2=C(CCCN2S(=O)(=O)C3=CC=CS3)C=C1
• Molecular Formula: C20H25N3O4S2
• Molecular Weight: 435.6 g/mol

Description

N1-isopentyl-N2-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide is a useful research compound. Its molecular formula is C20H25N3O4S2 and its molecular weight is 435.56. The purity is usually 95%.
BenchChem offers high-quality N1-isopentyl-N2-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-isopentyl-N2-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Antagonism and Therapeutic Potential

• 5-HT6 Receptor Antagonists : N1-azinylsulfonyl-1H-indoles, sharing structural motifs with N1-isopentyl-N2-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide, have been identified as potent 5-HT6 receptor ligands. These compounds demonstrate pro-cognitive and antidepressant-like properties in vivo, suggesting potential applications in the treatment of depression and cognitive disorders (Zajdel et al., 2016).

Enzymatic Inhibition and Drug Design

• Carbonic Anhydrases Inhibitors : Isoquinolinesulfonamides, closely related to the chemical structure of interest, have been shown to inhibit human carbonic anhydrases (hCAs) with selectivity toward certain isozymes. This suggests potential applications in designing selective inhibitors for therapeutic purposes, such as in the treatment of cancer or neurological conditions (Mader et al., 2011).

Anticancer Activity

• Anticancer Agents : Tetrahydroisoquinoline derivatives have been explored for their anticancer activity, with some compounds showing potent effects against various cancer cell lines. This highlights the potential use of N1-isopentyl-N2-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide and related molecules in the development of new anticancer drugs (Redda et al., 2010).

Novel Pharmacological Activities

• Protein Kinase Inhibitors : Isoquinoline derivatives have been found to be novel and potent inhibitors of cyclic nucleotide-dependent protein kinase and protein kinase C. These findings suggest potential applications in regulating cellular functions and in the treatment of diseases where these kinases play a crucial role (Hidaka et al., 1984).